Cas no 20627-32-1 (6,7,8-trimethyltetraphene)

6,7,8-trimethyltetraphene structure
6,7,8-trimethyltetraphene structure
Product Name:6,7,8-trimethyltetraphene
CAS No:20627-32-1
MF:C21H18
MW:270.367625713348
CID:1395020
PubChem ID:88621
Update Time:2025-04-20

6,7,8-trimethyltetraphene Chemical and Physical Properties

Names and Identifiers

    • 6,7,8-trimethyltetraphene
    • 6,7,8-trimethylbenz[ a]anthracene
    • BRN 2561178
    • 6,7,8-Trimethylbenz[a]anthracene
    • 6,7,8-Trimethylbenz(a)anthracene
    • DTXSID80942818
    • BDBUCKHMCRKPNT-UHFFFAOYSA-N
    • Benz(a)anthracene, 6,7,8-trimethyl-
    • 20627-32-1
    • Inchi: 1S/C21H18/c1-13-7-6-9-17-12-19-18-10-5-4-8-16(18)11-14(2)21(19)15(3)20(13)17/h4-12H,1-3H3
    • InChI Key: BDBUCKHMCRKPNT-UHFFFAOYSA-N
    • SMILES: C12C(C)=CC3C=CC=CC=3C1=CC1C=CC=C(C)C=1C=2C

Computed Properties

  • Exact Mass: 270.14094
  • Monoisotopic Mass: 270.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0691 (estimate)
  • Boiling Point: 480.48°C (rough estimate)
  • Refractive Index: 1.7120 (estimate)
  • PSA: 0
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